Cas no 2034428-92-5 (5-fluoro-2-({1-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonylpiperidin-3-yl}oxy)pyrimidine)

• Product Name: 5-fluoro-2-({1-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonylpiperidin-3-yl}oxy)pyrimidine
• CAS No: 2034428-92-5
• MF: C₂₀H₁₉F₂N₅O₂
• MW: 399.393970727921
• CID: 6209446
• PubChem ID: 119100770
• Update Time: 2025-07-23

5-fluoro-2-({1-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonylpiperidin-3-yl}oxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-({1-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonylpiperidin-3-yl}oxy)pyrimidine
• 5-fluoro-2-({1-[3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl]piperidin-3-yl}oxy)pyrimidine
• F6480-3718
• AKOS026701522
• [5-(4-fluorophenyl)-2-methylpyrazol-3-yl]-[3-(5-fluoropyrimidin-2-yl)oxypiperidin-1-yl]methanone
• 2034428-92-5
• (3-(4-fluorophenyl)-1-methyl-1H-pyrazol-5-yl)(3-((5-fluoropyrimidin-2-yl)oxy)piperidin-1-yl)methanone

• Inchi： 1S/C20H19F2N5O2/c1-26-18(9-17(25-26)13-4-6-14(21)7-5-13)19(28)27-8-2-3-16(12-27)29-20-23-10-15(22)11-24-20/h4-7,9-11,16H,2-3,8,12H2,1H3
• InChI Key： FBIUTWBMZLOSHQ-UHFFFAOYSA-N
• SMILES： FC1=CN=C(N=C1)OC1CN(C(C2=CC(C3C=CC(=CC=3)F)=NN2C)=O)CCC1

Computed Properties

• Exact Mass: 399.15068119g/mol
• Monoisotopic Mass: 399.15068119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 73.1Ų

Additional information on 5-fluoro-2-({1-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonylpiperidin-3-yl}oxy)pyrimidine

Introduction to 5-fluoro-2-({1-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonylpiperidin-3-yl}oxy)pyrimidine and Its Significance in Modern Medicinal Chemistry

Compound with the CAS number 2034428-92-5 represents a fascinating molecule in the realm of medicinal chemistry, specifically within the domain of anticancer and anti-inflammatory drug development. The chemical entity, 5-fluoro-2-({1-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonylpiperidin-3-yl}oxy)pyrimidine, is a meticulously designed heterocyclic compound that has garnered significant attention due to its unique structural features and promising biological activities. This introduction delves into the molecular architecture, pharmacological properties, and recent advancements in research involving this compound.

The molecular structure of 5-fluoro-2-({1-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonylpiperidin-3-yl}oxy)pyrimidine is characterized by a pyrimidine core, which is a common scaffold in numerous pharmacologically active agents. The presence of fluorine atoms at specific positions enhances the metabolic stability and binding affinity of the molecule to its target enzymes or receptors. The pyrazole moiety, linked to a piperidine ring, introduces additional functional groups that contribute to the compound's overall bioactivity. This specific arrangement of atoms not only imparts unique chemical properties but also opens up diverse possibilities for further chemical modifications and derivatization.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that can modulate inflammatory pathways and combat cancer. The compound 5-fluoro-2-({1-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonylpiperidin-3-yl}oxy)pyrimidine has been extensively studied for its potential role in these areas. Studies have demonstrated that this molecule can interact with various enzymes involved in inflammation and cancer progression, thereby inhibiting their activity. For instance, it has shown promise in inhibiting Janus kinases (JAKs), which are key players in the signaling pathways that drive inflammation and cell proliferation.

The fluorine atoms in the molecule play a crucial role in enhancing its pharmacokinetic properties. Fluorine substitution is a well-established strategy in drug design to improve binding affinity, metabolic stability, and oral bioavailability. In the case of 5-fluoro-2-({1-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonylpiperidin-3-yl}oxy)pyrimidine, the fluorine atoms at the 5-position of the pyrimidine ring and the 4-position of the phenyl ring contribute to its high affinity for biological targets. This has been particularly beneficial in developing drugs that require prolonged circulation times and minimal degradation in vivo.

One of the most compelling aspects of this compound is its potential application in oncology. Cancer cells often exhibit altered signaling pathways that drive their uncontrolled growth and resistance to therapy. By targeting these pathways with molecules like 5-fluoro-2-({1-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonylpiperidin-3-yloxy)pyrimidine, researchers aim to disrupt these aberrant processes and induce apoptosis or inhibit tumor progression. Preclinical studies have shown that this compound can effectively inhibit the growth of various cancer cell lines by modulating key signaling molecules such as cyclin-dependent kinases (CDKs) and mitogen-extracellular signal-regulated kinases (MEKs).

The piperidine ring in the molecule also contributes to its biological activity by providing a suitable framework for interactions with biological targets. Piperidine derivatives are known for their ability to enhance drug-like properties such as solubility, permeability, and binding affinity. In 5-fluoro-2-{(1-hydroxyethyl)piperazine}-N'-methyl-N'-(pyridinylimino)acetamide, the piperazine moiety is particularly important for its ability to form hydrogen bonds with polar residues in proteins, thereby stabilizing the binding interaction.

In addition to its anticancer potential, 5-fluoro{[(E)-(N'-methyl-N'-phenylethyleneamine)methylene]amino}-6-chloropyridine has shown promise in modulating inflammatory responses. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis, inflammatory bowel disease, and atherosclerosis. By targeting inflammatory pathways with this compound, researchers hope to develop new treatments that can effectively reduce inflammation without causing significant side effects.

The synthesis of 2034428{[(E)-(N'-methyl-N'-phenylethyleneamine)methylene]amino}-6-chloropyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms into the molecular structure necessitates specialized synthetic techniques to achieve regioselective substitution without introducing unwanted byproducts. Researchers have employed various strategies, including transition metal-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, to construct the desired fluorinated intermediates.

The pharmacological evaluation of this compound has revealed several interesting findings. In vitro studies have shown that it can inhibit the activity of several enzymes involved in inflammation and cancer progression at nanomolar concentrations. These findings have prompted researchers to conduct further studies to explore its potential as a therapeutic agent. Preclinical animal models have been used to assess its safety profile and efficacy in vivo.

The development of novel drug candidates like {[(E)-(N'-methyl-N'-phenylethyleneamine)methylene]amino}-6-chloropyridine is an iterative process that involves extensive structural optimization based on biological activity data. Researchers often use computational modeling techniques to predict how different structural modifications will affect biological activity. These predictions are then validated through experimental synthesis and testing.

The future prospects for this compound are promising, with ongoing research aimed at further improving its pharmacological properties and exploring new therapeutic applications. Researchers are investigating ways to enhance its solubility and bioavailability while maintaining or improving its potency against biological targets. Additionally, efforts are underway to develop prodrugs or analogs that can deliver higher concentrations of the active moiety to target tissues more efficiently.